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Compound of Interest

Compound Name: Rupatadine-d4Fumarate

Cat. No.: B588019

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Rupatadine-d4 Fumarate,
a deuterated internal standard essential for the accurate quantification of Rupatadine in
preclinical and clinical research. This document outlines key suppliers, technical specifications,
experimental protocols for its use in liquid chromatography-mass spectrometry (LC-MS) based
assays, and the biochemical pathways influenced by Rupatadine.

Sourcing and Specifications of Rupatadine-d4
Fumarate

Rupatadine-d4 Fumarate is a stable, isotopically labeled version of Rupatadine Fumarate,
designed for use as an internal standard in quantitative analysis. Several reputable suppliers
provide this compound for research laboratories.

Table 1: Key Suppliers of Rupatadine-d4 Fumarate for Research
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Table 2: Physicochemical Properties of Rupatadine-d4 Fumarate
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Property Value

CAS Number 1795153-63-7

Molecular Formula C30H26D4CIN30a4

Molecular Weight 536.05 g/mol [1][2]

Synonyms UR-12592 D4 Fumarate
Appearance White to off-white solid

Storage -20°C for long-term storage
Solubility Soluble in DMSO and Methanol

Isotopic Purit Typically 298% (Consult Certificate of Analysis
sotopic Puri
P Y from the supplier for batch-specific data)

Experimental Protocols

Rupatadine-d4 Fumarate is primarily utilized as an internal standard (IS) in LC-MS/MS
methods for the pharmacokinetic analysis of Rupatadine. Below is a generalized protocol for its
application.

Preparation of Stock and Working Solutions

¢ Rupatadine-d4 Fumarate Stock Solution (1 mg/mL): Accurately weigh and dissolve an
appropriate amount of Rupatadine-d4 Fumarate in methanol or DMSO.

e Working Internal Standard Solution (100 ng/mL): Dilute the stock solution with a suitable
solvent (e.g., 50:50 acetonitrile:water) to achieve the desired concentration for spiking into
plasma samples.

Sample Preparation for Pharmacokinetic Studies

This protocol is a general guideline for plasma sample extraction.

o Sample Collection: Collect blood samples from study subjects at predetermined time points
into tubes containing an anticoagulant (e.g., EDTA).
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e Plasma Separation: Centrifuge the blood samples to separate the plasma.

» Protein Precipitation:

[¢]

To 100 pL of plasma sample, add 20 pL of the Rupatadine-d4 Fumarate working internal
standard solution.

[¢]

Vortex briefly.

o

Add 300 L of acetonitrile to precipitate plasma proteins.

Vortex for 1-2 minutes.

[e]

e Centrifugation: Centrifuge the samples at high speed (e.g., 13,000 rpm) for 10 minutes to
pellet the precipitated proteins.

o Sample Injection: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical starting conditions that may require optimization based on the specific
instrumentation used.

LC Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 3.5 pm).

» Mobile Phase: A gradient elution using:

o Mobile Phase A: 0.1% formic acid in water.

o Mobile Phase B: 0.1% formic acid in acetonitrile.

¢ Flow Rate: 0.4 mL/min.

e Injection Volume: 5-10 pL.

o Mass Spectrometry: Electrospray ionization (ESI) in positive ion mode.

¢ MRM Transitions:
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o Rupatadine: m/z 416.2 - 309.1

o Rupatadine-d4: m/z 420.2 - 313.1

Signaling Pathways and Mechanism of Action

Rupatadine is a second-generation antihistamine with a dual mechanism of action, acting as a
potent antagonist of both the histamine H1 receptor and the platelet-activating factor (PAF)
receptor.[4] This dual antagonism contributes to its efficacy in treating allergic rhinitis and
urticaria.

Procurement and QC Workflow

The following diagram illustrates a typical workflow for obtaining and verifying Rupatadine-d4
Fumarate for research use.
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Caption: Workflow for Rupatadine-d4 Fumarate procurement and quality control.

Histamine H1 Receptor Signhaling Pathway
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Rupatadine competitively inhibits the binding of histamine to the H1 receptor, a G-protein
coupled receptor (GPCR). This action blocks the downstream signaling cascade that leads to
allergic symptoms.
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Caption: Rupatadine's antagonism of the Histamine H1 receptor signaling pathway.

Platelet-Activating Factor (PAF) Receptor Signaling
Pathway

In addition to its antihistaminic effects, Rupatadine also blocks the PAF receptor, another
GPCR involved in inflammatory and allergic responses.
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Caption: Rupatadine's antagonism of the Platelet-Activating Factor (PAF) receptor signaling
pathway.

Conclusion

Rupatadine-d4 Fumarate is an indispensable tool for researchers in pharmacology, drug
metabolism, and clinical diagnostics. Its use as an internal standard ensures the reliability and
accuracy of quantitative data for Rupatadine. This guide provides a foundational understanding
of its sourcing, application, and the biological pathways it influences, empowering researchers
to effectively incorporate this critical reagent into their studies. For specific applications, further
optimization of the provided protocols may be necessary. Always refer to the supplier's
Certificate of Analysis for batch-specific information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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